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Compound Focus: TES pentacene

CAS No.: 398128-81-9

Cat. No.: S2772791

TIPS Pentacene Performance and Protocols

Here is a summary of key experimental data and methodologies for TIPS pentacene-based Organic Thin-

Film Transistors (OTFTs) from recent research:

- Performance
) Avg. Mobility . .
Device . Consistency Key Experimental
S Mobility Enhancement o
Modification (Mobility/Std. Methodology
(cm?/V-s) vs. Pure TP
Dev.)
Pure TIPS ~0.05 — Low (Baseline) Drop-casting 5 mg/ml TP
Pentacene (Baseline) solution in toluene onto
(TP) [1] Si/SiO2 substrate [1].
TP + OBA ~0.25 ~5x ~8x improvement Blending TP with 0.25% wit.
Additive [1] 4-octylbenzoic acid (OBA) in
solution before drop-casting
[1].
TP + PIB 0.15 (Max) ~3x (Avg.) ~2X improvement Mixing TP with
Elastomer [2] polyisobutylene (PIB) at 1:1

wt. ratio in toluene, then
drop-casting on a tilted,
heated (50°C) substrate [2].
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The experimental workflow for fabricating and testing these OTFTs can be summarized as follows:
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Dielectric Treatment
(SiO2 with HMDS/OTS)

Solution Preparation
(Dissolve in Toluene)

Blending
(With Additive/Elastomer)
Film Deposition
(Drop-Cast on Substrate)
Crystal Formation
(Solvent Evaporation)
Device Completion
(Deposit Electrodes)

:

Cilectrical Characterizatiorg

(Measure Mobility)

End: Data Analysis
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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